2-{4-[(4-Methylpiperidin-1-yl)sulfonyl]phenyl}-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile
CAS No.: 941247-58-1
Cat. No.: VC4486926
Molecular Formula: C20H24N4O3S
Molecular Weight: 400.5
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 941247-58-1 |
|---|---|
| Molecular Formula | C20H24N4O3S |
| Molecular Weight | 400.5 |
| IUPAC Name | 2-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-5-pyrrolidin-1-yl-1,3-oxazole-4-carbonitrile |
| Standard InChI | InChI=1S/C20H24N4O3S/c1-15-8-12-24(13-9-15)28(25,26)17-6-4-16(5-7-17)19-22-18(14-21)20(27-19)23-10-2-3-11-23/h4-7,15H,2-3,8-13H2,1H3 |
| Standard InChI Key | KCYMXICQGHHMIG-UHFFFAOYSA-N |
| SMILES | CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)N4CCCC4)C#N |
Introduction
The compound 2-{4-[(4-Methylpiperidin-1-yl)sulfonyl]phenyl}-5-(pyrrolidin-1-yl)-1,3-oxazole-4-carbonitrile is a complex organic molecule featuring a 1,3-oxazole ring system, which is a common motif in pharmaceutical and chemical research. This compound is closely related to other oxazole derivatives, which have been studied for their potential biological activities, including anti-cancer properties and other therapeutic applications .
Molecular Formula and Weight
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Molecular Formula: C22H24N4O3S
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Molecular Weight: Approximately 424 g/mol (calculated based on the molecular formula)
Synthesis
The synthesis of this compound typically involves the formation of the oxazole ring, which can be achieved through various methods, including the reaction of suitable precursors such as aldehydes and hydroxylamine derivatives under acidic conditions. The incorporation of the 4-methylpiperidin-1-ylsulfonyl group and the pyrrolidin-1-yl group would require additional steps involving sulfonylation and amination reactions.
Potential Therapeutic Applications
Oxazole derivatives have been explored for their potential in treating various diseases due to their ability to interact with biological targets. For instance, some oxazoles have shown promise as anticancer agents by inhibiting cell growth .
Comparison with Related Compounds
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